Continuous effort is dedicated to clinically and computationally discovering potential drugs for the novel coronavirus-2. Computer-Aided Drug Design CADD is the backbone of drug discovery, and shifting to computational approaches has become necessary. Quantitative Structure–Activity Relationship QSAR is a widely used approach in predicting the activity of potential molecules and is an early step in drug discovery. 3-chymotrypsin-like-proteinase 3CLpro is a highly conserved enzyme in the coronaviruses characterized by its role in the viral replication cycle. Despite the existence of various vaccines, the development of a new drug for SARS-CoV-2 is a necessity to provide cures to patients. In the pursuit of exploring new potential 3CLpro SARS-CoV-2 inhibitors and contributing to the existing literature, this work opted to build and compare three models of QSAR to correlate between the molecules’ structure and their activity: IC50 through the application of Multiple Linear Regression(MLR), Support Vector Regression(SVR), and Particle Swarm Optimization-SVR algorithms (PSO-SVR). The database contains 71 novel derivatives of ML300which have proven nanomolar activity against the 3CLpro enzyme, and the GA algorithm obtained the representative descriptors. The built models were plotted and compared following various internal and external validation criteria, and applicability domains for each model were determined. The results demonstrated that the PSO-SVR model performed best in predictive ability and robustness, followed by SVR and MLR. These results also suggest that the branching degree 6 had a strong negative impact, while the moment of inertia X/Z ratio, the fraction of rotatable bonds, autocorrelation ATSm2, Keirshape2, and weighted path of length 2 positively impacted the activity. These outcomes prove that the PSO-SVR model is robust and concrete and paves the way for its prediction abilities for future screening of more significant inhibitors' datasets.

Fourier transform ion cyclotron resonance mass spectrometers (FT-ICR MS) play a major role due to their capability to provide information at the molecular level of complex samples. However, asphaltenes deposition in capillaries during ionization hinders the analysis of unstable fractions. To overcome this, in our previous work (10.1016/j.fuel.2022.124418), we demonstrated laser desorption ionization (LDI) as an alternative to FT-ICR MS analysis of unstable asphaltene fractions without the occurrence of any capillary obstructions. Herein, a simplified fractionation methodology for separating asphaltene fractions according to their structural motifs is presented. Then, the asphaltene fractions were characterized by LDI ( +) FT-ICR MS. Moreover, structural characterization was also performed Collision-Induced Dissociation (CID) experiments.

Hybrid processes combining electrochemical anodic oxidation (EAO) and membranes have gained prominence in treatment of wastewater for providing several advantages, however, advances are still needed to enable the practical application of this technology. This study aimed to develop a new tubular electrochemical reactor to the disinfection of wastewater, coupled to a ceramic membrane to remove particles in suspension. The design of the reactor is a single modular structure and the treatment was performed with continuous flow without recirculation. Experiments with synthetic effluents revealed good chlorine electro-generation, reaching 1.80 mg L− 1 under the best operating conditions; in addition, inactivation of up to 4.85 − log10 of Escherichia coli was verified, which occurred mainly due to the NaCl electrolyte, showing that chlorine species are the main responsible for disinfection. The inactivation of E. coli bacteria was also dependent on the concentration of chlorides when treating real wastewater, with an inactivation of up to 4.67 − log10. Reduction of up to 31.7% of turbidity and 31.2% of apparent color were verified in treating real wastewater, mainly due to the retention of suspended particles through the membrane. The ceramic membrane showed good permeability, enabling a flow rate of 1.6 L min−1. The modular design of the reactor developed facilitates the scale-up to pilot scale and continuous flow operation, in addition to having economic feasibility considering the results obtained from energy consumption for the treatment of real wastewater, about 0.1 kW h m−3.

Nitrogen/Sulphur/Zirconium doped cobalt ferrites were prepared by wet impregnation and coprecipitation techniques. The catalytic activities of the samples were evaluated for the production of triacetin using glycerol and acetic acid. The catalytic efficiency of cobalt ferrite increased as a result of doping by zirconium and non-metals. The highest triacetin yield obtained was 90.7% at the optimized reaction conditions of catalyst to glycerol weight ratio of 8%, 1:9 glycerol to the acetic acid molar ratio in 120 min at 110 ℃. The reaction mechanism involves carbocation formation, favored surface heterogeneity caused by the doping of Zr/N/S ions into the crystal lattice. The catalysts were found to be magnetically recoverable and stable on successive uses. Hence, they can be readily isolated from the reaction mixture by employing an external magnet and reused without significant deactivation. Moreover, the prepared doped cobalt ferrite nanocatalysts are useful for practical applications due to their remarkable properties like better surface area, low cost, ease of preparation etc.

The challenge of reducing CO\(_2\) emissions imposes on the countries the inclusion of renewable energies in their electricity matrix. Brazil needs to improve the participation of Wind, Solar, and Biomass in its system once its electricity generation is highly concentrated on hydro sources. Further, renewable, Electricity generation power plants are frequently associated with good impacts on carbon emission mitigation and job generation. In this paper, we sought to answer if there is a difference in the efficiency of electricity generation technologies’ capacity to induce regional socio-economic and environmental development. We used a data envelopment analysis (DEA) approach to measure the relative efficiency scores of Brazilian mesoregions that hold power plants regarding environmental and socio-economic dimensions. Results show that the mesoregions which contain nuclear, wind, and photovoltaic power plants (or a combination of these technologies) perform better than mesoregions that comprise biomass, gas, and coal thermal facilities. In addition, the results show that renewable energy facilities perform better than non-renewable facilities in direct job generation and GDP aggregation. This study contributes to the existing literature from a methodological perspective as we compare different renewable energy technologies in three dimensions (social, economic, and environmental) at a regional level.

Metal transporter proteins (MTP) observed in Hyhel1 enabled selective recovering of metal present in bioleaching liquor (BL). Changes in the MTP profiles suggest that bacteria produced specific proteins in response to BL, allowing metal recovery. To characterize proteomic uptake of metal by Hyhel, bacteria were incubated in BL at 30 °C for 24 h at 150 RPM. After treatment, bacteria were centrifuged, lyophilized, and had its elemental composition determined by DRX. Bacteria proteins were then extracted, followed by trypsin digestion, mass spectrometry analysis and data submission to Mascot software for protein identification. Differences between control and treated BL were established by protein comparison using a Venn diagram and gene ontology analysis. DRX showed metal bioaccumulation of Fe, Cu, Al, Cr and Ni, with higher concentrations of Fe and Cu. Changes in type and number of MTP were determined by proteomic analysis in treated bacteria BL. The results suggest that copper was transported inside bacteria through Omp (A, B, C and X) and ABCph MTP, whereas iron was transported by FepA and ABCth, allowing bioaccumulation of both metals. Thus, proteomic analysis determined that Hyhel1 when adapted to BL modifies the composition of MTP membranes enabling iron and copper recovery in the acidic environment.Graphical abstract

The sulfur-reducing catalytic additives are added to the FCC catalyst to reduce the amount of sulfur compounds in the reaction products that are of interest. However, like the main FCC catalyst, the catalytic additive also undergoes deactivation by coke, which makes it important to determine the characteristics of this by-product in this class of catalysts. Therefore, the kinetic study of the thermoxidation of coke formed on the catalysts was investigated after the catalytic cracking of cyclohexane containing 2% sulfur, from benzothiophene, by determining the activation energy. The catalysts were created by wet impregnation of lanthanum and zinc into commercial Beta zeolites, and they were then studied using X-ray fluorescence (XRF), X-ray diffraction (XRD) and infrared spectroscopy (FTIR) to investigate potential structural alterations. They demonstrated that Beta zeolite did not significantly change the structure as a result of the addition of zinc and lanthanum. The properties of the coke and the amount that had been generated on the catalysts were assessed using Raman spectroscopy and thermogravimetry on the coked catalysts. The activation energy needed to regenerate the catalysts was calculated using the Ozawa-Flynn-Wall and Friedman isoconversional methods using thermogravimetric mass loss curves and heating rates of 10, 20, and 40 K/min. The results showed that the original Beta zeolite had the highest activation energy for coke combustion, whereas the lanthanum-modified Beta zeolite had the lowest activation energy. Additionally, it was discovered that the degree of coke disordering and activation energy have an inverse correlation.

Effective mechanochemically-aided recycling of cobalt from the cathode of Lithium-ion batteries was achieved via a planetary ball mill with sulfuric acid and hydrogen peroxide system. By applying single factor experiments and response surface methodology (RSM), the optimal solution of the maximum leaching rate of cobalt was realized. The optimal conditions determined were H2SO4 concentration of 0.5 mol/L, H2O2 concentration of 2 mol/L, ball-to-powder mass ratio of 35:1, solid-to-liquid ratio of 20 g/L, reaction time of 120 min, revolution speed of 100 r/min, rotation speed of 468 r/min. Under these conditions, leaching efficiency of cobalt achieved 98.96%. Additionally, the importance of each factor was experimentally quantified, and the order of their influence was reaction time > rotation speed > revolution speed by RSM statical analysis. It was experimentally verified that the used mechanochemical-aided method was well suited for leaching of cobalt from spent LIBs. Mechanism analysis exhibits that the layered structure of the LiCoO2 crystals collapsed under the destructive action of mechanical forces, Co3+ in LiCoO2 crystals is reduced to Co2+ by H2O2. At the same time, the chemical bonds of Co(II)–O and Li–O are destroyed under the action of sulfuric acid to release Co2+ and Li+. In the process of cobalt recovery, CoC2O4 and CoC2O4 4H2O were obtained with oxalic acid as precipitation, and the precipitate were completely converted into Co3O4 after calcination. This process can present a highly efficient and feasible approach for the reuse of metals from the cathode of spent Li-ion batteries.

CO oxidation has attracted much attention in the field of automotive exhaust treatment and fuel cell industrial process. In this study, NiO loaded on the Ta2O5 was prepared and used to catalyze CO oxidation. And the catalyst NiO/Ta2O5 was characterized by Scanning Electron Microscope (SEM), Transmission Electron Microscope (TEM), X-ray diffraction (XRD), X-ray photoelectron spectroscopy (XPS). The catalytic performance was evaluated and the mechanism was analyzed. The catalytic performance has been enhanced greatly by combining NiO with Ta2O5, the catalyst shows excellent activity in a wide CO concentration from 500 to 10,000 ppm, with CO conversion above 90%. In addition, NiO/Ta2O5 has good stability for CO oxidation with no apparent loss of activity for 8 h. The XPS results show that oxygen defects emerged after reaction. The presence of oxygen defects is responsible for the high catalytic activity.Graphical abstract

Amoxicillin is a penicillin belonging to the group of beta-lactams commonly used in humans and veterinary medicine. From an environmental point of view, its indiscriminate use and improper waste disposal leads to water contamination with carcinogenic consequences and the development of antimicrobial resistance genes. Although there are wide-ranging studies on amoxicillin degradation by oxidation processes, there are no articles dealing with the amoxicillin degradation (AMX) present in expired drugs by the H2O2-alone process. We present an original study of AMX degradation and mineralization by H2O2-alone processes in basic and strongly basic media. The study was carried out in a batch mode with 1.50 g of expired commercial pharmaceutical formulation dissolved in 3.00 L of pure water (Type II). The initial concentration of H2O2 was 0.26, 1.31, and 2.62 g L–1. The pH-values studied were 9.00, 11.00, and 13.00. By altering these parameters, we obtained a simple, easy to operate, and efficient process. A > 90% degradation was produced within only two minutes of reaction duration. In a pH 9 to 11, we obtained pseudo-first-order constants from 0.230 to 1.395 min–1 and mineralization of 70% (total organic carbon) and 45% (total nitrogen). A process at pH 13 produced no mineralization due to excessive ROS scavenger competition for AMX degradation pathways. Adequate concentrations of H2O2 and \(HO^-\) are required to optimize the AMX degradation process.